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Compound of Interest

Compound Name: Cellobiosan

Cat. No.: B565064 Get Quote

In-Depth Technical Guide to 1,6-Anhydro-β-
cellobiose
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

1,6-Anhydro-β-cellobiose, also known as cellobiosan. It includes key data on its physical and

chemical characteristics, detailed experimental protocols for its synthesis and analysis, and an

exploration of its biological significance.

Core Physicochemical Properties
1,6-Anhydro-β-cellobiose is a disaccharide derivative formed from the intramolecular

dehydration of cellobiose. It is a white, amorphous, and hygroscopic solid.[1] Key

physicochemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₂₀O₁₀ [2]

Molecular Weight 324.28 g/mol [2]

Appearance
White amorphous solid / White

to off-white powder
[1][3]

Solubility
Soluble in water (50 mg/mL)

and DMSO.

Melting Point

Data not available for 1,6-

Anhydro-β-cellobiose. For the

related compound 1,6-

Anhydro-β-D-glucose, the

melting point is 182-184 °C.

Optical Rotation

Data not available for 1,6-

Anhydro-β-cellobiose. For the

related compound 1,6-

Anhydro-β-D-glucose, the

specific rotation [α]D¹⁸ is -66°

(c=1 in H₂O).

Stability
Hygroscopic, protect from

moisture.

Storage Store at 0 to 8 °C.

Experimental Protocols
Synthesis of 1,6-Anhydro-β-cellobiose
1. Pyrolysis of Cellulose:

1,6-Anhydro-β-cellobiose is a major product of the pyrolysis of cellulose. This process involves

the thermal decomposition of cellulosic biomass in the absence of oxygen. The resulting bio-oil

contains a mixture of compounds from which 1,6-Anhydro-β-cellobiose can be isolated and

purified.
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Workflow for Pyrolysis and Separation:

Cellulosic Biomass Fast Pyrolysis Bio-oil High-Performance
Thin-Layer Chromatography (HPTLC) 1,6-Anhydro-β-cellobiose

Click to download full resolution via product page

2. Chemical Synthesis from Unprotected Sugars:

A one-step synthesis method involves the use of a dehydrative condensing agent, such as 2-

chloro-1,3-dimethylimidazolinium chloride (DMC), to facilitate the intramolecular cyclization of

cellobiose.

Reaction Scheme:

Cellobiose

1,6-Anhydro-β-cellobiose

Dehydration

DMC

Click to download full resolution via product page

Chemical synthesis of 1,6-Anhydro-β-cellobiose.

Purification
Purification of 1,6-Anhydro-β-cellobiose from pyrolysis oil can be achieved using high-

performance thin-layer chromatography (HPTLC). This technique allows for the effective

separation of various sugars present in the complex mixture.

Structural Analysis by NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural

elucidation of 1,6-Anhydro-β-cellobiose. While a specific protocol for the anhydro-disaccharide
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is not readily available, a general procedure for the analysis of the parent compound,

cellobiose, can be adapted.

Sample Preparation: Dissolve the sample in a suitable deuterated solvent, such as D₂O.

Data Acquisition: Acquire 1D (¹H and ¹³C) and 2D (e.g., COSY, HSQC) NMR spectra.

Analysis: Analyze the chemical shifts and coupling constants to confirm the structure and

stereochemistry of the molecule. For cellobiose, distinct anomeric proton signals are typically

observed in the 4.0–5.5 ppm range in the ¹H NMR spectrum.

Biological Activity and Significance
While research on the specific biological activities of 1,6-Anhydro-β-cellobiose is limited,

studies on the related compound, 1,6-anhydro-β-D-glucopyranose (levoglucosan), suggest

potential antibacterial and antioxidant properties. Further investigation is required to determine

if these activities are shared by 1,6-Anhydro-β-cellobiose.

Potential Metabolic Pathways
There is no direct evidence for the involvement of 1,6-Anhydro-β-cellobiose in specific signaling

pathways. However, its structural similarity to cellobiose suggests it may be a substrate for

enzymes involved in cellulose degradation or microbial carbohydrate metabolism. In various

microorganisms, cellobiose is metabolized through two primary pathways: hydrolytic and

phosphorolytic.

Hydrolytic Pathway: β-glucosidases cleave cellobiose into two glucose molecules.

Phosphorolytic Pathway: Cellobiose phosphorylase converts cellobiose into glucose-1-

phosphate and glucose.

It is plausible that microorganisms possessing enzymes capable of hydrolyzing the β-1,4-

glycosidic bond and the 1,6-anhydro bridge could utilize 1,6-Anhydro-β-cellobiose as a carbon

source.

Hypothesized Metabolic Fate:
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1,6-Anhydro-β-cellobiose

Enzymatic Hydrolysis

Glucose 1,6-Anhydro-β-D-glucose

Central Metabolism
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Metabolism
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Hypothesized metabolism of 1,6-Anhydro-β-cellobiose.

Applications in Drug Development
The unique structural features of 1,6-Anhydro-β-cellobiose make it an interesting building block

for the synthesis of more complex carbohydrate-based molecules. Its rigid bicyclic structure

can serve as a scaffold for the development of novel therapeutic agents. Further research into

its biological activities may uncover potential applications in areas such as antibacterial or

antioxidant therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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